Cas no 1183438-90-5 (1-[(3-bromo-4-fluorophenyl)methyl]-1H-pyrazol-3-amine)

• Product Name: 1-[(3-bromo-4-fluorophenyl)methyl]-1H-pyrazol-3-amine
• CAS No: 1183438-90-5
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 6152900
• PubChem ID: 60783290
• Update Time: 2025-07-02

1-[(3-bromo-4-fluorophenyl)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1183438-90-5
• EN300-804572
• 1-[(3-bromo-4-fluorophenyl)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C10H9BrFN3/c11-8-5-7(1-2-9(8)12)6-15-4-3-10(13)14-15/h1-5H,6H2,(H2,13,14)
• InChI Key： JHAGTUXOMVZKLP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN1C=CC(N)=N1)F

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-[(3-bromo-4-fluorophenyl)methyl]-1H-pyrazol-3-amine

Comprehensive Overview of 1-[(3-bromo-4-fluorophenyl)methyl]-1H-pyrazol-3-amine (CAS No. 1183438-90-5)

The compound 1-[(3-bromo-4-fluorophenyl)methyl]-1H-pyrazol-3-amine (CAS No. 1183438-90-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a 3-bromo-4-fluorophenyl group, makes it a valuable intermediate for developing novel bioactive agents. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

One of the most searched questions related to 1-[(3-bromo-4-fluorophenyl)methyl]-1H-pyrazol-3-amine is its synthetic route and purity optimization. The compound is typically synthesized via multi-step organic reactions, including bromination, fluorination, and amination processes. Recent advancements in green chemistry have also sparked interest in eco-friendly synthesis methods for such intermediates, aligning with the global push for sustainable research practices.

The physicochemical properties of CAS 1183438-90-5 are critical for its handling and application. It exhibits moderate solubility in polar organic solvents like DMSO and methanol, which is often a focus area for formulation scientists. Stability studies under various pH and temperature conditions are frequently discussed in research forums, as these factors directly impact its storage and transport logistics.

In the context of drug discovery, 1-[(3-bromo-4-fluorophenyl)methyl]-1H-pyrazol-3-amine has garnered attention for its potential as a kinase inhibitor scaffold. Kinases are hot targets in oncology and inflammatory diseases, and this compound's structural features align well with known pharmacophores. Computational studies, including molecular docking and QSAR modeling, are commonly employed to predict its bioactivity, a topic frequently queried in scientific databases.

The analytical characterization of CAS 1183438-90-5 involves techniques like HPLC, LC-MS, and NMR spectroscopy. Purity thresholds (>98%) are crucial for research applications, and many users search for validated analytical protocols. Recent publications have highlighted novel chromatographic methods to separate potential isomers or byproducts, addressing a common challenge in its quality control.

From a regulatory perspective, 1-[(3-bromo-4-fluorophenyl)methyl]-1H-pyrazol-3-amine is primarily used in non-clinical research settings. However, its structural analogs have appeared in patent literature for various therapeutic areas, making IP landscape analysis another trending topic among industrial researchers. The compound's structure-activity relationship (SAR) studies are often cross-referenced with similar heterocyclic amines in medicinal chemistry databases.

Supply chain aspects of CAS 1183438-90-5 are frequently discussed, especially regarding custom synthesis options and scale-up challenges. With increasing demand for tailored research chemicals, many suppliers now offer this compound with certificates of analysis (CoA) and GMP-grade options for advanced applications. These practical considerations are top search queries among procurement specialists.

Future research directions for 1-[(3-bromo-4-fluorophenyl)methyl]-1H-pyrazol-3-amine may explore its derivatization potential through cross-coupling reactions or click chemistry approaches. The scientific community shows growing interest in creating diversified libraries from such core structures, particularly for high-throughput screening platforms in drug discovery pipelines.